Cas no 1805330-00-0 (3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805330-00-0
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916572
• Update Time: 2025-06-12

3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-6(9)5-4(13)2(15)1-3(14-5)7(10,11)12/h1,6H,13H2,(H,14,15)
• InChI Key： CRCGSTXZIOPRFY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(C(F)(F)F)N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine

3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805330-00-0): A Comprehensive Overview

In the realm of specialized chemical compounds, 3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805330-00-0) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, characterized by its pyridine backbone and multiple fluorine substitutions, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₇H₅F₅N₂O, highlights the presence of amino, hydroxy, and trifluoromethyl groups, which contribute to its reactivity and versatility.

The compound’s difluoromethyl and trifluoromethyl moieties are particularly noteworthy, as these functional groups are often associated with enhanced metabolic stability and bioavailability in drug discovery. Researchers are increasingly exploring such fluorinated pyridines for their potential in designing next-generation therapeutics, especially in areas like oncology and infectious diseases. A growing trend in AI-driven drug discovery has further amplified interest in this molecule, as computational models predict its interactions with biological targets.

Beyond pharmaceuticals, 3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine has potential applications in agrochemicals. Fluorinated compounds are known for their ability to improve pesticidal and herbicidal efficacy, and this molecule’s structure aligns with industry demands for eco-friendly yet potent solutions. Searches for "fluorinated pyridine derivatives" and "sustainable agrochemicals" have surged, reflecting broader market trends toward greener chemistry.

From a synthetic chemistry perspective, the compound’s CAS No. 1805330-00-0 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on heterocyclic chemistry or fluorine chemistry often seek detailed technical data, including solubility, stability, and spectroscopic properties. Online queries such as "synthesis of fluorinated pyridines" or "NMR data for CAS 1805330-00-0" underscore the need for accessible, accurate information.

In summary, 3-Amino-2-(difluoromethyl)-4-hydroxy-6-(trifluoromethyl)pyridine represents a compelling case study in the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with rising interest in fluorine-based compounds, position it as a valuable subject for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural innovation.